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Introduction
Methallyl cyanide (3-Methyl-3-butenenitrile) is a nitrile-containing organic compound used as

a research chemical and building block in various synthetic applications.[1] Like all organic

cyanides, it is presumed to be highly toxic and requires stringent safety protocols to prevent

exposure. The cyanide ion (CN⁻) is a potent cellular respiration inhibitor, and exposure through

inhalation, ingestion, or skin contact can be rapidly fatal.[2] Furthermore, contact with acids or

moisture can liberate highly toxic and flammable hydrogen cyanide (HCN) gas.[2][3]

This document provides detailed procedures and safety protocols for the handling, storage,

and disposal of Methallyl cyanide to ensure the safety of laboratory personnel. Due to the

limited availability of specific toxicological and physical hazard data for Methallyl cyanide, all

procedures are based on a high-precaution approach, treating the compound with the same

level of caution as other highly toxic and volatile cyanide compounds.

Hazard Identification and Quantitative Data
Methallyl cyanide is classified as a hazardous compound. It is expected to be fatal if

swallowed, in contact with skin, or if inhaled, analogous to other cyanide compounds.[3][4] It is
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highly flammable and may form explosive mixtures with air.[3] Vapors may travel to an ignition

source and flash back. Contact with acids, water, or moisture will release deadly hydrogen

cyanide gas.[3]

The following table summarizes the available quantitative data for Methallyl cyanide. Fields

marked "Not Available" indicate that specific data was not found in the referenced safety

literature; in these cases, a conservative approach assuming high hazard is mandatory.
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Property Value Reference(s)

Chemical Identity

IUPAC Name 3-Methyl-3-butenenitrile

Synonyms
Methallyl cyanide, 3-Methyl-3-

butenonitrile

CAS Number 4786-19-0

Molecular Formula C₅H₇N

Molecular Weight 81.12 g/mol

Physical Properties

Physical State Liquid (at 20°C)

Appearance
Clear, Colorless to Slightly

Pale Yellow Liquid

Odor
Bitter almond-like

(characteristic of cyanides)

Boiling Point 152°C at 1.3 kPa

Freezing Point 9°C

Flash Point Not Available

Vapor Pressure Not Available

Density Not Available

Safety & Exposure

OSHA PEL (for Cyanides, as

CN)
5 mg/m³ (8-hour TWA)

NIOSH REL (for Cyanides, as

CN)
5 mg/m³ (15-min STEL)

ACGIH TLV (for Cyanides, as

CN)
5 mg/m³ (Ceiling)
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LD₅₀ (Oral, Rat - Sodium

Cyanide)
2.7 - 3.0 mg/kg (for reference) [2]

Fire Safety

Flammability
Highly Flammable Liquid and

Vapour
[3]

Extinguishing Media CO₂, dry chemical, or foam

Hazardous Combustion

Products

Carbon oxides (CO, CO₂),

Nitrogen oxides (NOx),

Hydrogen cyanide (HCN)

Note: The exposure limits provided are for general cyanide compounds and not specifically for

Methallyl cyanide. In the absence of specific data, these limits should be strictly adhered to as

a minimum safety standard.

Experimental Protocols
Adherence to the following protocols is mandatory for all personnel working with Methallyl
cyanide.

Protocol 1: Chemical Acquisition, Transport, and
Storage

Procurement: Purchase the smallest quantity of Methallyl cyanide necessary for the

planned experiments.

Receipt and Inspection: Upon receipt, transport the chemical in a sealed, shatter-proof

secondary container. Inspect the primary container for any signs of damage or leaks within a

certified chemical fume hood.

Storage Location: Store Methallyl cyanide in a designated, locked, and clearly labeled

poisons cabinet or refrigerator. The storage area must be cool, dry, and well-ventilated, away

from direct sunlight and heat sources.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.researchgate.net/publication/369050356_Biological_Control_Efficacy_of_Indigenous_Antagonistic_Bacteria_Isolated_from_the_Rhizosphere_of_Cabbage_Grown_in_Biofumigated_Soil_against_Pythium_aphanidermatum_Damping-Off_of_Cucumber
https://mazams.weebly.com/uploads/4/8/2/6/48260335/organic_reactions_v5.pdf
https://www.benchchem.com/product/b1617766?utm_src=pdf-body
https://www.benchchem.com/product/b1617766?utm_src=pdf-body
https://www.benchchem.com/product/b1617766?utm_src=pdf-body
https://www.benchchem.com/product/b1617766?utm_src=pdf-body
https://www.benchchem.com/product/b1617766?utm_src=pdf-body
https://www.researchgate.net/publication/369050356_Biological_Control_Efficacy_of_Indigenous_Antagonistic_Bacteria_Isolated_from_the_Rhizosphere_of_Cabbage_Grown_in_Biofumigated_Soil_against_Pythium_aphanidermatum_Damping-Off_of_Cucumber
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Ensure Methallyl cyanide is segregated from all incompatible materials.[2]

This includes, but is not limited to:

Acids and acid fumes (produces HCN gas).

Oxidizing agents (e.g., nitrates, peroxides, chlorates).

Water and moisture.

Container Integrity: Keep the container tightly closed at all times. Use a sealable secondary

container, such as a polypropylene tub, for additional protection.

Inventory: Maintain a detailed log of acquisition, use, and disposal for all cyanide

compounds.

Protocol 2: Safe Handling and Use
Designated Area: All work involving Methallyl cyanide must be conducted in a designated

area within a certified chemical fume hood with a face velocity between 80-120 fpm. Post

warning signs indicating the use of a highly toxic cyanide compound.

Buddy System: Never work alone or after hours when handling cyanides. Inform colleagues

in the laboratory before beginning work.[2]

Personal Protective Equipment (PPE): The minimum required PPE must be worn at all times:

Body: A long-sleeved lab coat.

Hands: Double gloving with chemical-resistant nitrile or PVC gloves.[2] Check gloves for

tears or leaks before use. If contaminated, remove gloves immediately and wash hands.

Eyes/Face: Chemical splash goggles and a full-face shield.

Clothing: Long pants and closed-toe shoes are mandatory.

Dispensing and Weighing:

Use explosion-proof equipment and non-sparking tools.[1]
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Ground/bond the container and receiving equipment to prevent static discharge.[1]

If a balance cannot be placed inside the fume hood, tare a sealed container, add the

chemical inside the hood, seal the container, and then move it to the balance for weighing.

[2]

Hygiene:

Do not eat, drink, or smoke in the laboratory.[4]

Wash hands thoroughly with soap and water after handling is complete and before leaving

the laboratory.[2]

Decontamination:

All glassware and equipment must be decontaminated within the fume hood after use.

First, rinse with a pH 10 buffer solution.

Next, rinse with a freshly prepared 10% bleach solution, followed by a final water rinse.

Collect all rinsates as hazardous waste.

Protocol 3: Spill Management
Minor Spill (less than 10 mL, inside a chemical fume hood):

Only personnel trained in cyanide spill cleanup should perform this procedure.

Ensure appropriate PPE is worn, including double gloves and a face shield.

Contain the spill with absorbent pads.

Gently cover the spill with paper towels or absorbent pads.

Saturate the absorbent material with a pH 10 buffer solution and let it stand for at least 10

minutes.
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Carefully collect all contaminated materials into a dedicated, labeled hazardous waste

container.

Wipe the spill area first with the pH 10 buffer solution, then with a fresh 10% bleach

solution.

Place all cleanup materials in the hazardous waste container.

Major Spill (greater than 10 mL or any spill outside a fume hood):

Evacuate the laboratory immediately and alert all personnel.

If safe to do so, turn off ignition sources.

Close the laboratory door to contain vapors.

Call emergency services (911) and the institution's Environmental Health & Safety (EHS)

office immediately.

Provide the identity of the spilled material (Methallyl cyanide) and the location.

Do not re-enter the area until cleared by emergency responders.

Protocol 4: Waste Disposal
Waste Classification: All materials contaminated with Methallyl cyanide are considered P-

listed, acutely hazardous waste.

Waste Collection:

Collect all liquid and solid waste (including contaminated gloves, pipette tips, absorbent

pads, and empty containers) in separate, dedicated hazardous waste containers.

Waste containers must be made of compatible materials (e.g., high-density polyethylene),

not metal.

Keep waste containers closed at all times, except when adding waste.
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Labeling: Clearly label all waste containers with "HAZARDOUS WASTE – Methallyl
Cyanide" and include the words "Toxic" and "Flammable". Do not mix with any other waste

streams, especially acids.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal through the institution's EHS office. Do not pour

any amount of cyanide waste down the drain. Empty containers must be triple-rinsed

(collecting the rinsate as hazardous waste) before disposal, or disposed of directly as

hazardous waste.

Visualized Workflows and Procedures
Standard Handling Workflow for Methallyl Cyanide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b1617766?utm_src=pdf-body
https://www.benchchem.com/product/b1617766?utm_src=pdf-body
https://www.benchchem.com/product/b1617766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling Phase

Don Full PPE
(Lab Coat, Double Gloves,

Goggles, Face Shield)

Verify Fume Hood
Functionality

Prepare Designated
Work Area & Spill Kit

Inform Lab Buddy

Retrieve from
Locked Storage

Perform Experiment
in Fume Hood

Return to
Locked Storage

Task Complete

Segregate Hazardous Waste
(Liquid, Solid, Sharps)

During & After
Experiment

Decontaminate Glassware
& Work Surface

Doff & Dispose of
Contaminated PPE

Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Methallyl cyanide in a laboratory setting.
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Emergency Response Protocol for Personal Exposure
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Caption: Emergency response workflow following personal exposure to Methallyl cyanide.

Emergency Procedures
In Case of Exposure

General: Speed is critical. Immediately call for help and initiate the response workflow.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with copious amounts of water in an emergency shower for at least 15 minutes.

Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at least

15 minutes, holding eyelids open.

Inhalation: Move the victim to fresh air at once. If breathing has stopped, trained personnel

should provide artificial respiration using a pocket mask with a one-way valve; do not

perform mouth-to-mouth resuscitation. Administer 100% oxygen if available and trained to do

so.

Ingestion: Do not induce vomiting. Rinse mouth with water.

All Exposures: Call 911 and the institutional EHS office immediately. Provide responders with

the Safety Data Sheet (SDS). Cyanide poisoning is treated with specific antidotes which can

only be administered by trained medical professionals.

In Case of Fire
If the fire is small and can be extinguished without risk, use a dry chemical, CO₂, or foam

extinguisher.

If the fire is large or involves Methallyl cyanide containers, evacuate the area immediately

and activate the fire alarm.

Firefighting requires a self-contained breathing apparatus (SCBA) and full protective gear.

Be aware that containers may explode when heated, and thermal decomposition will

produce hydrogen cyanide gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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